5-Methoxy-4-(3-morpholinopropoxy)-2-nitrobenzoic acid
Cat. No. B8373642
M. Wt: 340.33 g/mol
InChI Key: NLNAWPQLQPWRLA-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07262201B1
Procedure details
Fuming nitric acid (1.5 ml, 36.2 mmol) was added slowly at 0° C. to a solution of 3-methoxy-4-(3-morpholinopropoxy)benzoic acid (7.78 g, 23.5 mmol) in TFA (25 ml). The cooling bath was removed and the reaction mixture stirred at ambient temperature for 1 hour. The TFA was removed by evaporation and ice was added to the residue. The precipitate was collected by filtration, washed with a minimum of water followed by toluene and ether. The solid was dried under vacuum over phosphorus pentoxide to give 5-methoxy-4-(3-morpholinopropoxy)-2-nitrobenzoic acid (7.54 g) which was used without further purification.
Identifiers
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REACTION_CXSMILES
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[N+:1]([O-:4])(O)=[O:2].[CH3:5][O:6][C:7]1[CH:8]=[C:9]([CH:13]=[CH:14][C:15]=1[O:16][CH2:17][CH2:18][CH2:19][N:20]1[CH2:25][CH2:24][O:23][CH2:22][CH2:21]1)[C:10]([OH:12])=[O:11]>C(O)(C(F)(F)F)=O>[CH3:5][O:6][C:7]1[C:15]([O:16][CH2:17][CH2:18][CH2:19][N:20]2[CH2:21][CH2:22][O:23][CH2:24][CH2:25]2)=[CH:14][C:13]([N+:1]([O-:4])=[O:2])=[C:9]([CH:8]=1)[C:10]([OH:12])=[O:11]
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Inputs
Step One
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Name
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Quantity
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1.5 mL
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Type
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reactant
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Smiles
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[N+](=O)(O)[O-]
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Name
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Quantity
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7.78 g
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Type
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reactant
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Smiles
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COC=1C=C(C(=O)O)C=CC1OCCCN1CCOCC1
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Name
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Quantity
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25 mL
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Type
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solvent
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Smiles
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C(=O)(C(F)(F)F)O
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Conditions
Temperature
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Control Type
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AMBIENT
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Stirring
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Type
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CUSTOM
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Details
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the reaction mixture stirred at ambient temperature for 1 hour
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
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Details
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The cooling bath was removed
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CUSTOM
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Type
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CUSTOM
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Details
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The TFA was removed by evaporation and ice
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ADDITION
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Type
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ADDITION
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Details
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was added to the residue
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FILTRATION
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Type
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FILTRATION
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Details
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The precipitate was collected by filtration
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WASH
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Type
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WASH
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Details
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washed with a minimum of water
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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Details
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The solid was dried under vacuum over phosphorus pentoxide
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Outcomes
Product
Details
Reaction Time |
1 h |
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Name
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Type
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product
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Smiles
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COC=1C(=CC(=C(C(=O)O)C1)[N+](=O)[O-])OCCCN1CCOCC1
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 7.54 g | |
| YIELD: CALCULATEDPERCENTYIELD | 94.3% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
